1-(3,4-dimethoxybutyl)piperazine dihydrochloride

• CAS No.: 29218-26-0
• Molecular Formula: C10H24Cl2N2O2
• Molecular Weight: 275.2

Description

This compound is a derivative of piperazine, a heterocyclic organic compound that is widely used in the pharmaceutical industry due to its versatile chemical properties .

Preparation Methods

The synthesis of 1-(3,4-dimethoxybutyl)piperazine dihydrochloride typically involves the reaction of piperazine with 3,4-dimethoxybutyl chloride under controlled conditions. The reaction is usually carried out in the presence of a suitable base, such as sodium hydroxide, to facilitate the nucleophilic substitution reaction. The product is then purified and converted to its dihydrochloride salt form .

Industrial production methods often employ batch or continuous flow reactors to optimize the yield and purity of the compound. The use of microwave-assisted synthesis has also been explored to enhance reaction efficiency and reduce reaction times .

Chemical Reactions Analysis

1-(3,4-Dimethoxybutyl)piperazine dihydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of amines or alcohols.

Substitution: Nucleophilic substitution reactions are common, where the piperazine ring can be substituted with various functional groups using reagents like alkyl halides or sulfonyl chlorides.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or acids, while substitution reactions can introduce a wide range of functional groups into the piperazine ring .

Scientific Research Applications

1-(3,4-Dimethoxybutyl)piperazine dihydrochloride has a broad spectrum of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules and pharmaceuticals.

Biology: The compound is used in studies related to enzyme inhibition and receptor binding due to its structural similarity to biologically active molecules.

Medicine: Research has explored its potential as a therapeutic agent for various conditions, including neurological disorders and cardiovascular diseases.

Industry: It is utilized in the development of new materials and chemical processes, particularly in the field of polymer chemistry.

Mechanism of Action

The mechanism of action of 1-(3,4-dimethoxybutyl)piperazine dihydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets by binding to their active sites, thereby influencing various biochemical pathways. For instance, it may inhibit the activity of certain enzymes involved in metabolic processes or alter receptor signaling pathways .

Comparison with Similar Compounds

1-(3,4-Dimethoxybutyl)piperazine dihydrochloride can be compared with other piperazine derivatives, such as:

1-(3,4-Dimethoxybenzyl)piperazine: Similar in structure but with a benzyl group instead of a butyl group, leading to different chemical properties and biological activities.

1-(2,3,4-Trimethoxybenzyl)piperazine: Contains an additional methoxy group, which can affect its reactivity and interaction with biological targets.

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties compared to other piperazine derivatives .